2-(3-bromophenyl)-6-chloro-4-quinolinecarboxamide

• IUPAC Name: 2-(3-bromophenyl)-6-chloroquinoline-4-carboxamide
• InChI: InChI=1S/C16H10BrClN2O/c17-10-3-1-2-9(6-10)15-8-13(16(19)21)12-7-11(18)4-5-14(12)20-15/h1-8H,(H2,19,21)
• InChI Key: CJSGKAUUPQMHTA-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)Br)C2=NC3=C(C=C(C=C3)Cl)C(=C2)C(=O)N
• Molecular Formula: C16H10BrClN2O
• Molecular Weight: 361.62 g/mol

Description

2-(3-bromophenyl)-6-chloro-4-quinolinecarboxamide is a chemical compound that has gained significant attention in the field of scientific research. This compound has been studied extensively for its potential applications in various fields such as medicinal chemistry, biochemistry, and pharmacology.

Mechanism of Action

The mechanism of action of 2-(3-bromophenyl)-6-chloro-4-quinolinecarboxamide involves the inhibition of various cellular processes that are essential for the survival and proliferation of cancer cells and infectious agents. This compound has been shown to inhibit the activity of various enzymes and proteins that are involved in cell division, DNA replication, and protein synthesis.
Biochemical and Physiological Effects:
2-(3-bromophenyl)-6-chloro-4-quinolinecarboxamide has been shown to have significant biochemical and physiological effects on cancer cells and infectious agents. This compound has been shown to induce apoptosis, or programmed cell death, in cancer cells, which can lead to the suppression of tumor growth and metastasis. Additionally, this compound has been shown to inhibit the growth and replication of various infectious agents, including malaria and tuberculosis.

Advantages and Limitations for Lab Experiments

The advantages of using 2-(3-bromophenyl)-6-chloro-4-quinolinecarboxamide in lab experiments include its potent anticancer and antimicrobial activity, as well as its relatively low toxicity and side effects. However, the limitations of using this compound in lab experiments include its high cost, limited availability, and potential for resistance development in cancer cells and infectious agents.

Future Directions

There are several future directions for the study of 2-(3-bromophenyl)-6-chloro-4-quinolinecarboxamide. One potential direction is the development of new and more efficient synthesis methods for this compound, which could lead to increased availability and lower costs. Additionally, further research is needed to explore the potential applications of this compound in the treatment of other diseases such as Alzheimer's disease and Parkinson's disease. Finally, the development of new analogs and derivatives of 2-(3-bromophenyl)-6-chloro-4-quinolinecarboxamide could lead to the discovery of even more potent and selective anticancer and antimicrobial agents.

Scientific Research Applications

2-(3-bromophenyl)-6-chloro-4-quinolinecarboxamide has been studied extensively for its potential applications in various fields of scientific research. It has been shown to have significant anticancer activity against various types of cancer cells, including lung cancer, breast cancer, and colon cancer. Additionally, this compound has been studied for its potential applications in the treatment of infectious diseases such as malaria and tuberculosis.